6-fluoro-N-(3-fluoro-4-methoxyphenyl)pyridine-2-carboxamide

• IUPAC Name: 6-fluoro-N-(3-fluoro-4-methoxyphenyl)pyridine-2-carboxamide
• InChI: InChI=1S/C13H10F2N2O2/c1-19-11-6-5-8(7-9(11)14)16-13(18)10-3-2-4-12(15)17-10/h2-7H,1H3,(H,16,18)
• InChI Key: KKBWWJUAJVOLAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=NC(=CC=C2)F)F
• Molecular Formula: C13H10F2N2O2
• Molecular Weight: 264.23 g/mol

Description

Trifluoromethylpyridines, which may share some structural similarities with the compound you’re asking about, are a key structural motif in active agrochemical and pharmaceutical ingredients. They are used in the protection of crops from pests and also have applications in the pharmaceutical and veterinary industries.

Synthesis Analysis

A synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives has been described using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives. The target products were obtained with 55–92% yields in relatively short reaction times.

Mechanism of Action

The biological activities of trifluoromethylpyridine derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

The development of organic compounds containing fluorine, such as trifluoromethylpyridines, is becoming an increasingly important research topic. It’s expected that many novel applications of these compounds will be discovered in the future.